2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid

• CAS No.: 1218480-01-3
• Molecular Formula: C11H17NO3
• Molecular Weight: 211.3

Description

2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid is a complex organic compound with a unique bicyclic structure. This compound is characterized by the presence of a bicyclo[2.2.1]heptane ring system, which is a common motif in many natural products and synthetic compounds. The compound also contains a formamido group and an acetic acid moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid typically involves multiple steps, starting from readily available starting materials. One common approach is the reaction of bicyclo[2.2.1]heptane derivatives with formamide and acetic acid under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors. These reactors allow for precise control over reaction parameters, leading to consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, ensures that the compound meets the required specifications for various applications.

Chemical Reactions Analysis

Types of Reactions

2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid has several applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: In biological research, the compound is studied for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: The compound is investigated for its potential therapeutic properties, including its ability to modulate biological pathways and its potential as a drug candidate.

Industry: In industrial applications, the compound is used in the development of new materials and as a precursor for various chemical products.

Mechanism of Action

The mechanism of action of 2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and influencing various biological pathways. The exact molecular targets and pathways depend on the specific application and the context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Isobornyl acetate: A similar compound with a bicyclo[2.2.1]heptane ring system and an acetate group.

Bornyl acetate: Another compound with a similar structure but different functional groups.

2-{Bicyclo[2.2.1]heptan-2-yl}acetamide: A related compound with an acetamide group instead of a formamido group.

Uniqueness

2-(1-{bicyclo[2.2.1]heptan-2-yl}-N-methylformamido)acetic acid is unique due to its combination of a bicyclic ring system, a formamido group, and an acetic acid moiety. This combination of functional groups provides the compound with distinct chemical properties and reactivity, making it valuable for various applications in research and industry .